![molecular formula C19H26N4O2S B5068781 N-ethyl-2-methyl-5-[6-(4-methyl-1-piperidinyl)-3-pyridazinyl]benzenesulfonamide](/img/structure/B5068781.png)
N-ethyl-2-methyl-5-[6-(4-methyl-1-piperidinyl)-3-pyridazinyl]benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-ethyl-2-methyl-5-[6-(4-methyl-1-piperidinyl)-3-pyridazinyl]benzenesulfonamide is a chemical compound that is commonly known as TAK-659. It is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a critical role in the development and function of B cells and the immune system. TAK-659 is currently being studied for its potential use in the treatment of various types of cancer and autoimmune diseases.
Mechanism of Action
BTK is a key signaling molecule in B cells, which are a type of white blood cell that plays a critical role in the immune system. BTK is involved in the activation of several downstream signaling pathways that are important for B cell survival and proliferation. TAK-659 selectively inhibits BTK activity, thereby blocking these downstream signaling pathways and inducing apoptosis in B cells.
Biochemical and Physiological Effects:
TAK-659 has been shown to have several biochemical and physiological effects. In preclinical studies, TAK-659 has been shown to induce apoptosis in B cells, inhibit tumor growth, and reduce the production of inflammatory cytokines. TAK-659 has also been shown to have a favorable safety profile in preclinical models.
Advantages and Limitations for Lab Experiments
The advantages of using TAK-659 in lab experiments include its selectivity for BTK and its ability to induce apoptosis in B cells. TAK-659 has also been shown to have a favorable safety profile in preclinical models. The limitations of using TAK-659 in lab experiments include its relatively low solubility and its potential off-target effects.
Future Directions
There are several potential future directions for the study of TAK-659. One area of research is the development of more potent and selective BTK inhibitors. Another area of research is the investigation of the combination of TAK-659 with other targeted therapies or immunotherapies for the treatment of cancer and autoimmune diseases. Additionally, the use of TAK-659 in clinical trials for the treatment of cancer and autoimmune diseases is an area of active investigation.
Synthesis Methods
The synthesis of TAK-659 involves several steps, including the reaction of 4-methyl-1-piperidinecarboxylic acid with 2-bromo-6-nitropyridine to form 6-(4-methyl-1-piperidinyl)-3-pyridazinyl-2-nitrobenzene. This intermediate is then reduced to the corresponding amine and reacted with N-ethyl-2-methyl-5-sulfonylchloroaniline to form TAK-659.
Scientific Research Applications
TAK-659 has been studied extensively in preclinical models of cancer and autoimmune diseases. In vitro studies have shown that TAK-659 selectively inhibits BTK activity and induces apoptosis (programmed cell death) in B cells. In vivo studies have demonstrated that TAK-659 can inhibit tumor growth in mouse models of lymphoma and leukemia.
Properties
IUPAC Name |
N-ethyl-2-methyl-5-[6-(4-methylpiperidin-1-yl)pyridazin-3-yl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N4O2S/c1-4-20-26(24,25)18-13-16(6-5-15(18)3)17-7-8-19(22-21-17)23-11-9-14(2)10-12-23/h5-8,13-14,20H,4,9-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWVMFRNGNNHMSF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNS(=O)(=O)C1=C(C=CC(=C1)C2=NN=C(C=C2)N3CCC(CC3)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.